2-Thiophen-2-yl-quinoline-4-carboxylic acid
2-Thiophen-2-yl-quinoline-4-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
31792-47-9
VCID:
VC0448064
InChI:
InChI=1S/C14H9NO2S/c16-14(17)10-8-12(13-6-3-7-18-13)15-11-5-2-1-4-9(10)11/h1-8H,(H,16,17)
SMILES:
C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CS3)C(=O)O
Molecular Formula:
C14H9NO2S
Molecular Weight:
255.29g/mol
2-Thiophen-2-yl-quinoline-4-carboxylic acid
CAS No.: 31792-47-9
Main Products
VCID: VC0448064
Molecular Formula: C14H9NO2S
Molecular Weight: 255.29g/mol
| CAS No. | 31792-47-9 |
|---|---|
| Product Name | 2-Thiophen-2-yl-quinoline-4-carboxylic acid |
| Molecular Formula | C14H9NO2S |
| Molecular Weight | 255.29g/mol |
| IUPAC Name | 2-thiophen-2-ylquinoline-4-carboxylic acid |
| Standard InChI | InChI=1S/C14H9NO2S/c16-14(17)10-8-12(13-6-3-7-18-13)15-11-5-2-1-4-9(10)11/h1-8H,(H,16,17) |
| Standard InChIKey | YDZHUFHFHQWQQB-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CS3)C(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CS3)C(=O)O |
| PubChem Compound | 620452 |
| Last Modified | Nov 11 2021 |
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